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Compound of Interest

Compound Name: 4-Isopropylbenzoic Acid

Cat. No.: B349260 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Isopropylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 4-
isopropylbenzoic acid (also known as cumic acid), intended for use by professionals in

research and development environments. The following sections detail the substance's

hazards, safe handling procedures, emergency protocols, and the experimental basis for these

recommendations.

Substance Identification and Properties
4-Isopropylbenzoic acid is a white crystalline solid.[1][2] It is characterized by a benzene ring

substituted with a carboxylic acid group and an isopropyl group.[2] While sparingly soluble in

water, it is soluble in organic solvents like ethanol and acetone.[2][3]

Table 1: Physicochemical Properties of 4-Isopropylbenzoic Acid
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Property Value Reference(s)

CAS Number 536-66-3 [1][4]

Molecular Formula C10H12O2 [1][5]

Molecular Weight 164.20 g/mol [5]

Appearance
White to off-white

powder/crystalline powder
[1][6]

Odor Odorless [1]

Melting Point 117-120 °C [3]

Boiling Point 271.8°C at 760 mmHg [5]

Flash Point 128.1±16.2°C [5]

Solubility in Water
Slightly soluble (0.151 mg/mL

at 25 °C)
[7][8]

Hazard Identification and Classification
4-Isopropylbenzoic acid is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to skin, eye,

and respiratory irritation.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Reference(s)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][4]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[1][4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)

H335: May cause

respiratory irritation
[1][9]
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The signal word for this substance is "Warning".[1]

Experimental Protocols for Hazard Determination
The hazard classifications listed above are determined through standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD). These guidelines are designed to ensure the reproducibility and

reliability of chemical safety data.

Acute Oral Toxicity (OECD Guideline 423)
This method is a stepwise procedure using a minimum number of animals to obtain sufficient

information on the acute oral toxicity of a substance to enable its classification.[9] The

substance is administered orally to a group of experimental animals at one of a series of

defined doses.[9] The absence or presence of compound-related mortality in one step

determines the next step of dosing.[9] This method allows for the ranking and classification of

substances according to the Globally Harmonised System (GHS).[9]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This guideline provides a method to assess the potential for a substance to cause skin irritation

or corrosion.[7] It recommends a sequential testing strategy, often beginning with validated in

vitro or ex vivo tests to minimize animal testing.[7] In the in vivo test, the substance is applied in

a single dose to a small area of skin on an animal, with untreated skin serving as a control.[7]

The degree of irritation is scored at specified intervals to evaluate the severity and reversibility

of the effects.[10]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test guideline is used to determine the potential of a substance to cause eye irritation or

corrosion.[4] Similar to skin irritation testing, it advocates for a weight-of-the-evidence analysis

of existing data and the use of in vitro tests before resorting to in vivo studies.[1] In the in vivo

test, the substance is applied in a single dose to the conjunctival sac of one eye of an animal,

with the other eye serving as a control.[4] The degree of eye irritation is evaluated by scoring

lesions of the conjunctiva, cornea, and iris at specific intervals.[4]
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Proper handling and storage procedures are critical to minimize the risk of exposure.

Handling:

Wash hands and any exposed skin thoroughly after handling.[9]

Wear appropriate personal protective equipment (PPE), including protective gloves,

clothing, and eye/face protection.[9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9]

Use only outdoors or in a well-ventilated area.[9]

Do not get in eyes, on skin, or on clothing.[9]

Avoid ingestion and inhalation.[9]

Minimize dust generation and accumulation.[6]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[9]

Store locked up.[4]

Incompatible materials include strong oxidizing agents.[9]

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling 4-isopropylbenzoic acid.
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Personal Protective Equipment (PPE) for 4-Isopropylbenzoic Acid

Researcher/Scientist Handling Substance

Eye/Face Protection
(Safety goggles with side-shields)

MUST WEAR

Skin Protection
(Impervious clothing, appropriate protective gloves)

MUST WEAR

Respiratory Protection
(Full-face respirator if exposure limits are exceeded)

USE WHEN
(ventilation is inadequate or dust is present)

General Hygiene
(Wash hands after handling)

ALWAYS PRACTICE

Click to download full resolution via product page

Caption: Recommended PPE for handling 4-Isopropylbenzoic acid.

Emergency Procedures
In the event of an accidental exposure or spill, the following procedures should be followed.

First-Aid Measures
Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Get medical attention if symptoms occur.[1][6]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[1]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-

demand, MSHA/NIOSH approved or equivalent) and full protective gear.[1]

Accidental Release Measures
The following workflow outlines the steps to be taken in the event of a spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b349260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Isopropylbenzoic Acid Spill Response

Spill Occurs

Ensure Adequate Ventilation

Wear Appropriate PPE
(See Section 5)

Contain Spill
(Prevent entry into drains)

Clean Up
(Sweep or vacuum up material)

Dispose of Waste
(Place in suitable, closed containers for disposal)

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for responding to a 4-Isopropylbenzoic acid spill.
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Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[4]

Toxicological Information
The toxicological properties of 4-isopropylbenzoic acid have not been fully investigated.[6]

Available data indicates that it causes skin, eye, and respiratory irritation.[1][6] There is no data

available on germ cell mutagenicity, carcinogenicity, or reproductive toxicity.[1]

Disclaimer
The information provided in this document is based on the present state of our knowledge and

is intended to describe the product for the purposes of health, safety, and environmental

requirements only. It should not be construed as guaranteeing any specific property of the

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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